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Alkali Metal Chlorates at a Glance

The table below summarizes the key features, shared production methods, and primary uses of common

alkali metal chlorates.

Alkali Metal Chlorate Key Features & Applications Common Production Methods

| Sodium Chlorate (NaClO3) | The most common industrial chlorate [1]. Over 95% of production is used to
generate chlorine dioxide for pulp bleaching [2]. | « Chemical-Electrochemical Hybrid Process [3] [4] °
Direct Electrolysis of Brine [2] | | Potassium Chlorate (KCIO3) | The second most common chlorate [1].
Used in safety matches, propellants, explosives, and laboratory oxygen generation [5] [1]. | « Salt Metathesis
from Sodium Chlorate [1] ¢ Direct Electrolysis of KCI [1] * Disproportionation & Caustic Potash route [5] | |
Lithium Chlorate (LiClO3) | Has a relatively low melting point (127.6-129 °C) and high specific
conductance in its molten state, making it suitable for research on high-temperature battery systems [6]. |

Information on industrial-scale production was not prominent in the search results. |

Electrochemical Production and Behavior
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The industrial-scale electrochemical production of alkali metal chlorates, particularly sodium chlorate, is a

well-studied and optimized process.

Primary Production Method: The Hybrid Chemical-
Electrochemical Process

A widely used method, especially for sodium chlorate, involves an initial chemical reaction followed by an

electrochemical step, as detailed in patents by Grotheer [3] [4]. The workflow can be summarized as follows:
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Key Operational Factors in Electrolysis:

The efficiency of the electrochemical cell is critical and is influenced by several factors [7] [8]:

¢ pH Control: The process is typically carried out in a near-neutral pH environment, which favors the
chemical conversion of hypochlorite to chlorate [3] [4].

e Additives: Sodium dichromate is a key additive. It forms a protective layer on the cathode,
significantly suppressing the energy-wasting side reaction of hypochlorite reduction back to chloride,

thereby improving current efficiency [8].

¢ Gas Evolution and Hydrodynamics: The oxygen and hydrogen gases evolved at the electrodes

create a natural convection (gas-lift effect), which helps mix the electrolyte. However, the gas bubbles
also increase the electrical resistance of the solution. Optimal cell design must balance mixing with

interelectrode distance to minimize voltage loss and energy consumption [7].

Key Quantitative Data

The table below consolidates available experimental data and key parameters for the electrochemical

processes involving sodium and potassium chlorates.

Sodium Chlorate

Potassium Chlorate

Parameter Notes & Context

Process Process
Energy 5,000-6,000 Not explicitly stated, Historical sodium chlorate
Consumption kWh/ton [2] expected to be similar  processes consumed ~15,000
(Modern) or higher. kWh/ton [2].
Optimal ~5 g/dm3 [8] Information not Concentration for maximizing
[Dichromate] available in search cathodic current efficiency [8].

results.

Electrolyte ~90 °C [9] Information not A common operating temperature

Temperature

Current Density 240-300 mA/cmz
[7119]

available in search
results.

Information not
available in search

in industrial electrolysis.

A key operating parameter. 240
mA/cm? is cited for a diaphragm
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Sodium Chlorate Potassium Chlorate

Parameter Notes & Context

Process Process
results. chlor-alkali process [9].

Melting Point Information not 356 °C [5] [1] For the pure solid. Lithium
available in search chlorate melts at 127.6-129 °C
results. [6].

Solubility Information not 8.15 g/100 mL (at 25 Potassium chlorate's lower
available in search  °C) [1] solubility is key to its production
results. via metathesis [1].

Research Context and Deeper Insights

¢ Undesirable Chlorate Formation: In the related chlor-alkali industry (which produces chlorine and
caustic soda), the formation of sodium chlorate in diaphragm cells is an undesirable side reaction.
This contamination not only purifies the product but also inhibits the hydrogen evolution reaction at
the cathode, increasing its overpotential and leading to a significant energy loss of over 5% [9].

¢ Alternative Production for Potassium Chlorate: While it can be made by direct electrolysis of KClI,
the most common industrial method is a salt metathesis reaction with sodium chlorate: NaClOs +
KCI - NaCl + KCIOs. This process is driven by the relatively low solubility of potassium chlorate,
which causes it to precipitate out of solution [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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